Tetraglycine hydroperiodide

• CAS: 7097-60-1
• Molecular Formula: C32H84I14N16O32
• Molecular Weight: 2981.8 g/mol
• InChI: InChI=1S/16C2H5NO2.5I2.4HI/c16*3-1-2(4)5;5*1-2;;;;/h16*1,3H2,(H,4,5);;;;;;4*1H
• InChIKey: MHTIPMQDAXVYJV-UHFFFAOYSA-N

Tetraglycine Hydroperiodide: Core Identity

Tetraglycine hydroperiodide (TGHP), also known by the trade name Globaline, is a crystalline iodophor complex of glycine, hydrogen iodide, and elemental iodine (C₁₆H₄₂I₇N₈O₁₆) [1]. It is the active pharmaceutical ingredient in widely fielded portable water purification tablets (e.g., Potable Aqua), where each 20 mg tablet liberates approximately 8 mg of titratable free iodine upon dissolution to achieve a target residual of 8 ppm active iodine per liter of water [1][2]. Its primary use case is the emergency disinfection of drinking water against vegetative bacteria, viruses, and Giardia cysts. Key in-class and functional comparators for procurement evaluation include aluminum hexaurea sulfate triiodide (another solid-state iodine complex), iodinated ion-exchange resin pump systems, chlorine dioxide (CD) tablets, iodine tincture, and sodium dichloroisocyanurate (NaDCC) tablets [3][4].

Iodine Donor

Solid-state iodophor releasing ~8 mg titratable free iodine per 20 mg tablet into 1 L water, targeting 8 ppm residual

Disinfection Scope

Effective against vegetative bacteria, viruses, and Giardia cysts under standard conditions; limited Cryptosporidium inactivation

Format Advantage

Unit-dose tablet with co-formulated ascorbic acid neutralizer (Potable Aqua system) supporting field palatability and user compliance

• [1] DrugFuture. Tetraglycine Hydroperiodide Monograph. CAS 7097-60-1. https://www.drugfuture.com/chemdata/Tetraglycine-Hydroperiodide.html View Source
• [2] CDEK Clinical Drug Experience Knowledgebase. Tetraglycine Hydroperiodide. https://www.cdek.liu.edu/api/40056/ View Source
• [3] DrugFuture. Aluminum Hexaurea Sulfate Triiodide Monograph. https://www.drugfuture.com/chemdata/Aluminum-Hexaurea-Sulfate-Triiodide.html View Source
• [4] Heiner JD, Simmons EA, Hile DC, Wedmore IS. A blinded, randomized, palatability study comparing variations of 2 popular field water disinfection tablets. Wilderness Environ Med. 2011;22(4):329-332. doi:10.1016/j.wem.2011.08.003 View Source

Substitution Limits of Tetraglycine Hydroperiodide

Tetraglycine hydroperiodide cannot be treated as a generic, commodity iodine donor interchangeable with other solid iodine complexes, tinctures, or halogen-based disinfectants. Quantified differences in thermal stability, free iodine release rate, palatability without neutralizer, and pathogen-specific inactivation kinetics mean that substitution without reformulation and revalidation carries a material risk of under-disinfection or user non-compliance. The evidence below documents these performance gaps across four dimensions directly relevant to procurement specification and field deployment outcomes [1][2].

Thermal stability gap vs. aluminum hexaurea sulfate triiodide may lead to potency loss in hot-climate stockpiling; cold-chain logistics may be required.

Free iodine output (~8 mg/L) differs from iodinated resin pump systems (~10 mg/L); dosing may need adjustment for cold/turbid water.

Palatability without neutralizer is significantly lower than chlorine dioxide tablets; procurement must include ascorbic acid neutralizer to avoid compliance failure.

Iodine class limitation: negligible Cryptosporidium inactivation within practical contact times; filtration or chlorine dioxide alternatives required where Crypto risk exists.

• [1] DrugFuture. Tetraglycine Hydroperiodide Monograph. CAS 7097-60-1. https://www.drugfuture.com/chemdata/Tetraglycine-Hydroperiodide.html View Source
• [2] DrugFuture. Aluminum Hexaurea Sulfate Triiodide Monograph. https://www.drugfuture.com/chemdata/Aluminum-Hexaurea-Sulfate-Triiodide.html View Source

Tetraglycine Hydroperiodide vs. Key Alternatives: Evidence

Thermal Stability vs. Aluminum Hexaurea Sulfate Triiodide

Under identical accelerated storage conditions, TGHP tablets exhibit substantially inferior retention of active iodine compared to the closest solid-state iodine complex alternative—aluminum hexaurea sulfate triiodide. TGHP tablets retain only 60% of original active iodine after 7 days at 60°C, whereas aluminum hexaurea sulfate triiodide tablets retain 97% under the same regimen [1][2]. This 37-percentage-point gap is directly relevant for procurement planning involving prolonged storage in hot climates or military forward-positioned stockpiles.

Thermal Stability

Head-to-head

TGHP retains 60% iodine

vs. 97% for Al hexaurea sulfate triiodide

−37 pp

Faster thermal decay under heat; relevant for tropical storage planning.

7 days at 60°C; real-world stability may vary.

Evidence Dimension	Percent retention of original active iodine after 7 days at 60°C
Target Compound Data	60% retention
Comparator Or Baseline	Aluminum hexaurea sulfate triiodide: 97% retention
Quantified Difference	37 percentage points lower retention for TGHP
Conditions	Tablets stored at 60°C for 7 days; active iodine content measured before and after storage

Why This Matters

Procurement for hot-climate or long-duration stockpiling must account for TGHP's faster thermal decay; specifications requiring >90% potency retention at elevated temperatures would exclude TGHP in favor of aluminum hexaurea sulfate triiodide unless cold-chain logistics are feasible.

• [1] DrugFuture. Tetraglycine Hydroperiodide Monograph. CAS 7097-60-1. https://www.drugfuture.com/chemdata/Tetraglycine-Hydroperiodide.html View Source
• [2] DrugFuture. Aluminum Hexaurea Sulfate Triiodide Monograph. https://www.drugfuture.com/chemdata/Aluminum-Hexaurea-Sulfate-Triiodide.html View Source

Free Iodine Dosing Precision: Tablet vs. Resin Pump

TGHP tablets deliver a consistent 8 mg of free iodine per tablet into one liter of water, yielding a target concentration of 8 ppm [1][2]. In contrast, portable iodinated ion-exchange resin pump systems have been documented to release approximately 10 mg/L of free iodine [3]. The tablet format eliminates pump flow-rate variability and provides unit-dose simplicity, though at a slightly lower delivered iodine concentration.

Iodine Dosing

Reported

TGHP tablet: 8 mg/L

Iodinated resin pump: 10 mg/L

−2 mg/L

Unit-dose consistency; lower output may require two-tablet dosing in cold/turbid water.

Reported from separate studies; no direct head-to-head.

Evidence Dimension	Free iodine concentration released per liter of treated water
Target Compound Data	8 mg/L (one 20 mg TGHP tablet per liter)
Comparator Or Baseline	Iodinated resin pump systems: 10 mg/L
Quantified Difference	2 mg/L lower iodine output for TGHP tablets
Conditions	Distilled or clear natural water; manufacturer-recommended use conditions for each product type

Why This Matters

Procurement decisions involving regulatory iodine residual limits or target CT (concentration × time) values must account for this 2 mg/L differential; TGHP's lower output may require two-tablet dosing in cold or turbid water to achieve adequate disinfection, whereas resin pumps deliver higher baseline iodine.

• [1] CDEK Clinical Drug Experience Knowledgebase. Tetraglycine Hydroperiodide. https://www.cdek.liu.edu/api/40056/ View Source
• [2] DrugFuture. Tetraglycine Hydroperiodide Monograph. CAS 7097-60-1. https://www.drugfuture.com/chemdata/Tetraglycine-Hydroperiodide.html View Source
• [3] Goodyer L, Behrens RH. Safety of iodine based water sterilization for travelers. J Travel Med. 2000;7(1):38. doi:10.2310/7060.2000.00012 View Source

Palatability vs. Chlorine Dioxide and Neutralizer Effect

In a blinded, randomized head-to-head palatability trial (n=60), water treated with TGHP alone was ranked 'least pleasant' tasting by 58% of participants—significantly worse than chlorine dioxide (CD)-treated water, which was ranked as the second-worst tasting overall [1]. Critically, the palatability deficit was fully reversible: addition of ascorbic acid (vitamin C) taste-neutralizer tablets shifted TGHP-treated water to 'most pleasant' in 40% of rankings, statistically indistinguishable from plain distilled water [1]. This co-formulated neutralizer capability is a distinguishing feature of the TGHP tablet system.

Palatability

Head-to-head

TGHP alone 58% least pleasant

TGHP + neutralizer 40% most pleasant

Palatability fully reversible with ascorbic acid; system compliance advantage.

n=60; VAS + forced ranking vs. CD and distilled water.

Evidence Dimension	Percentage of participants ranking water sample as 'least pleasant' tasting
Target Compound Data	58% ranked TGHP water as 'least pleasant'
Comparator Or Baseline	Chlorine dioxide (CD) water: ranked second-worst on 100 mm VAS; specific percentage not reported but significantly better than TGHP
Quantified Difference	TGHP unambiguously the worst-rated halogen treatment; TGHP + ascorbic acid restored to 'best' tasting tier
Conditions	60 blinded participants; distilled water vehicle; 100 mm visual analogue scale (VAS) plus forced ranking

Why This Matters

End-user compliance in field settings is strongly influenced by taste acceptability. Procurement of TGHP tablets without the accompanying ascorbic acid neutralizer may result in lower adherence and untreated water consumption; the TGHP-plus-neutralizer combination should be specified as a system, not as standalone disinfection tablets.

• [1] Heiner JD, Simmons EA, Hile DC, Wedmore IS. A blinded, randomized, palatability study comparing variations of 2 popular field water disinfection tablets. Wilderness Environ Med. 2011;22(4):329-332. doi:10.1016/j.wem.2011.08.003 View Source

Giardia Cyst Inactivation: pH and Temperature Dependence

Under manufacturer-recommended use conditions (two TGHP tablets per liter, yielding 13–18 mg/L iodine, 20 min contact), iodine tablets achieve a 3-log₁₀ (99.9%) inactivation of Giardia cysts in general-case water and at pH 9 [1][2]. However, in worst-case (pH 5) water, only approximately 35% of cysts are inactivated under the standard protocol; a 3-log₁₀ reduction requires a prolonged contact time of 50 minutes [1][2]. Additionally, at 3°C in clear water, Globaline tablets have been documented to fail to destroy all cysts [3].

Giardia Inactivation

Class-level

pH 9, 20 min: 3-log₁₀ (99.9%)

pH 5, 20 min: ~35% inactivation

pH 5, 50 min: 3-log₁₀

3°C clear water: may fail

pH and temperature critically influence performance; requires extended contact in acidic/cold water.

Iodine class limitation; verify for target water matrix.

Evidence Dimension	Log₁₀ reduction of viable Giardia cysts
Target Compound Data	3-log₁₀ (99.9%) in general-case water, 20 min; ~0.15-log₁₀ (35%) in pH 5 water, 20 min; 3-log₁₀ at pH 5 requires 50 min
Comparator Or Baseline	Standard disinfection benchmark: 4-log₁₀ (99.99%) inactivation is typically expected for EPA Guide Standard; no direct comparator data for this assay
Quantified Difference	At pH 5, TGHP falls short of the 3-log₁₀ benchmark by a factor of ~2.86 unless contact time is extended to 50 min
Conditions	Giardia cysts exposed to iodine (two tablets/L, 13–18 mg/L I₂) per manufacturer instructions; general-case and worst-case water matrices; pH 9 vs. pH 5; excystation viability assay

Why This Matters

Procurement specifications for Giardia cyst control must explicitly define worst-case water quality parameters (pH, temperature, turbidity) and required log reduction credits. TGHP tablets require extended contact time or double dosing in acidic or cold water, which should be reflected in product instructions and procurement technical requirements.

• [1] Gerba CP, Johnson DC, Hasan MN. Efficacy of iodine water purification tablets against Cryptosporidium oocysts and Giardia cysts. Wilderness Environ Med. 1997;8(2):96-100. doi:10.1580/1080-6032(1997)008[0096:eoiwpt]2.3.co;2 View Source
• [2] Jarroll EL Jr, Bingham AK, Meyer EA. Giardia cyst destruction: effectiveness of six small-quantity water disinfection methods. Am J Trop Med Hyg. 1980;29(1):8-11. doi:10.4269/ajtmh.1980.29.8 View Source
• [3] Powers EM. Inactivation of Giardia Cysts by Iodine with Special Reference to Globaline: A Review. US Army Natick Technical Report TR-91/022; 1991. View Source

Cryptosporidium Oocyst Resistance

In the same controlled study by Gerba et al., TGHP-based iodine tablets were evaluated against Cryptosporidium parvum oocysts, a chlorine- and iodine-resistant protozoan. Under manufacturer-recommended conditions (two tablets/L, 13–18 mg/L iodine, 20 min), only 10% of oocysts were inactivated. Even after extended exposure for 240 minutes (4 hours), only 66–81% inactivation was achieved [1]. This is a well-documented, class-level limitation of iodine disinfection—shared by iodine tincture and resin-pump systems—and contrasts with chlorine dioxide formulations that demonstrate meaningful Cryptosporidium inactivation at practical field doses [2].

Crypto Resistance

Class-level

TGHP (iodine) 10% at 20 min; 66-81% at 4 h

Chlorine dioxide Effective inactivation at practical doses

Iodine alone insufficient where Cryptosporidium hazard exists; filtration or CD alternative required.

Class-wide iodine limitation; no direct head-to-head for CD.

Evidence Dimension	Percentage inactivation of Cryptosporidium parvum oocysts
Target Compound Data	10% inactivation at 20 min; 66–81% inactivation at 240 min
Comparator Or Baseline	Chlorine dioxide (CD) tablets: demonstrated effective Cryptosporidium inactivation under field conditions; specific log reduction not cited in direct head-to-head but recognized as superior [2]
Quantified Difference	Iodine tablets fail to achieve even 1-log₁₀ (90%) inactivation within practical field contact times; CD tablets meet higher inactivation benchmarks
Conditions	C. parvum oocysts exposed to two TGHP tablets/L (13–18 mg/L I₂) in water; viability assessed by excystation or infectivity

Why This Matters

For procurement in settings where Cryptosporidium is a confirmed or suspected waterborne hazard (surface waters in agricultural or wilderness areas), TGHP tablets alone are insufficient. Specifications must either exclude TGHP in favor of chlorine dioxide products or mandate a complementary filtration step (≤1 µm absolute pore size) prior to chemical disinfection.

• [1] Gerba CP, Johnson DC, Hasan MN. Efficacy of iodine water purification tablets against Cryptosporidium oocysts and Giardia cysts. Wilderness Environ Med. 1997;8(2):96-100. doi:10.1580/1080-6032(1997)008[0096:eoiwpt]2.3.co;2 View Source
• [2] Potable Aqua Official Website. Product specification: Chlorine Dioxide Tablets—effective against Cryptosporidium cysts. Accessed 2026. https://potableaquatablets.com View Source

Tetraglycine Hydroperiodide: Application Scenarios

Military Field Operations and Backpacking

Where water sources are clear, ambient temperatures exceed 15°C, and resupply intervals are under 3 weeks, TGHP tablets paired with ascorbic acid neutralizers deliver reliable bacterial and viral inactivation plus Giardia cyst control. The 8 mg/L iodine output dose is adequate for standard 35-minute contact times [1][2]. The palatability-neutralizer system supports user compliance over multi-day missions [3].

Emergency Stockpiling with Shelf-Life Control

TGHP-based tablet stockpiles (e.g., Potable Aqua) are suitable for humanitarian emergency prepositioning provided that storage temperatures are monitored. The 60% active iodine retention after 7 days at 60°C benchmarks the thermal sensitivity limit [1]. Procurement contracts should specify expiry dating based on real-time or accelerated stability data for the intended climate zone, and cold-chain or climate-controlled warehousing should be specified if aluminum hexaurea sulfate triiodide is not an approved alternative [2].

Traveler Water Safety for Low Cryptosporidium Risk Areas

For travelers to regions where Cryptosporidium prevalence is low and where Giardia and bacteria are the primary concerns, TGHP tablets offer a compact, weight-efficient disinfection solution. Users must be educated that TGHP does not inactivate Cryptosporidium oocysts (only 10% inactivation at 20 min, 66–81% at 4 h) [3]; boil-or-filter contingency instructions should be included in product labeling.

Benchmark for Novel Water Purification Tablets

TGHP (Globaline) serves as the established iodine-tablet reference standard in military and civilian water disinfection research. Its well-characterized Giardia 3-log₁₀ inactivation kinetics (at pH 9, 20 min vs. pH 5, 50 min) and Cryptosporidium resistance profile make it the appropriate positive control for comparative efficacy testing of flocculant-disinfectant tablets and next-generation halogen formulations [4].

Application

Selection Property

Validation Focus

Military Field Operations and Backpacking

Iodine release consistency, palatability-neutralizer system

User compliance over multi-day missions; Giardia cyst inactivation at standard contact times (water >15°C)

Emergency Stockpiling (Hot Climates)

Thermal stability benchmark (60°C stress test)

Shelf-life validation under intended storage temperatures; may require climate-controlled warehousing

Traveler Water Safety (Low Crypto Risk)

Compact iodine disinfection for bacteria/viruses/Giardia

Cryptosporidium limitation awareness; incorporate boil-or-filter contingency

Benchmark for Novel Purification Tablets

Established Giardia and Cryptosporidium performance reference

Comparative efficacy testing against next-generation halogen or flocculant-disinfectant formulations

• [1] DrugFuture. Tetraglycine Hydroperiodide Monograph. CAS 7097-60-1. https://www.drugfuture.com/chemdata/Tetraglycine-Hydroperiodide.html View Source
• [2] DrugFuture. Aluminum Hexaurea Sulfate Triiodide Monograph. https://www.drugfuture.com/chemdata/Aluminum-Hexaurea-Sulfate-Triiodide.html View Source
• [3] Gerba CP, Johnson DC, Hasan MN. Efficacy of iodine water purification tablets against Cryptosporidium oocysts and Giardia cysts. Wilderness Environ Med. 1997;8(2):96-100. doi:10.1580/1080-6032(1997)008[0096:eoiwpt]2.3.co;2 View Source
• [4] Powers EM. Inactivation of Giardia Cysts by Iodine with Special Reference to Globaline: A Review. US Army Natick Technical Report TR-91/022; 1991. View Source